![molecular formula C8HCl3FNO B044408 2,4-Dichloro-3-cyano-5-fluorobenzoyl chloride CAS No. 117528-59-3](/img/structure/B44408.png)
2,4-Dichloro-3-cyano-5-fluorobenzoyl chloride
Overview
Description
Synthesis Analysis
The synthesis of 2,4-Dichloro-3-cyano-5-fluorobenzoyl chloride has been explored through different production processes, emphasizing the need for an optimum synthetic method that balances yield, cost, and environmental considerations. Bian Ming and Zhang Tianyong reviewed various synthetic routes, comparing their practicality, yields, and environmental impact, suggesting improvements for the synthesis process (Bian & Zhang, 2007).
Molecular Structure Analysis
The molecular structure of related compounds has been extensively studied, with techniques such as gas electron diffraction and X-ray crystallography providing insights into their conformations. Johansen, Dahl, and Hagen investigated the molecular structures of halobenzoyl chlorides, including analyses of their conformations and the effects of halogen substitutions on molecular geometry (Johansen, Dahl, & Hagen, 2013).
Scientific Research Applications
Organic Synthesis & Catalysis : It's used in the isolation of N-heterocyclic carbene precursors with increased α -acceptor character featuring N-fluorophenyl substituents, suggesting its role in developing compounds with potential applications in organic synthesis and catalysis (Hobbs et al., 2010).
Synthesis of Alkaloid Analogues : The compound is utilized for the synthesis of isosteric analogues of various tetracyclic indole derived alkaloids, indicating its significance in medicinal chemistry and drug development (Kiamehr et al., 2013).
Insecticidal Compounds : It is involved in the syntheses of novel insecticidal compounds against armyworms, showcasing its utility in agricultural chemistry (Shi et al., 2000).
Pharmaceutical Intermediates : The compound is an important intermediate for ciprofloxacin as an antibiotic, highlighting its application in pharmaceutical manufacturing (Ming & Tianyong, 2007).
Synthesis of Iminodithiazoles and 2-Cyanobenzothiazoles : It reacts with fluoroanilines to produce these compounds, which could be useful in various chemical syntheses (Besson & Rees, 1995).
Antimicrobial Agents : Certain synthesized compounds using 2,4-Dichloro-3-cyano-5-fluorobenzoyl chloride showed promising antibacterial activities, contributing to the field of antimicrobial research (Mistry et al., 2016; Holla et al., 2003) (Holla et al., 2003).
Safety and Hazards
This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin corrosion/irritation, serious eye damage/eye irritation, and skin sensitization. It also has specific target organ toxicity (single exposure), with the respiratory system being the target organ .
Mechanism of Action
Target of Action
It is used as a reactant in the preparation of cyano (cyclopropyl)quinolonecarboxylates, which are used as antibacterial agents . This suggests that its targets could be bacterial cells or specific enzymes within these cells.
Mode of Action
As a reactant, it likely interacts with other compounds to form cyano (cyclopropyl)quinolonecarboxylates . These compounds may inhibit bacterial growth by interfering with DNA gyrase or topoisomerase IV, enzymes crucial for bacterial DNA replication.
Biochemical Pathways
Given its use in the synthesis of antibacterial agents , it may indirectly affect pathways related to bacterial DNA replication and cell division.
Pharmacokinetics
Its physicochemical properties such as solubility and density are known . It is practically insoluble (0.03 g/L at 25 ºC) and has a density of 1.66±0.1 g/cm³ (20 ºC 760 Torr) . These properties may influence its bioavailability and pharmacokinetics.
Result of Action
As a reactant in the synthesis of antibacterial agents , its action likely results in the formation of compounds that inhibit bacterial growth.
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2,4-Dichloro-3-cyano-5-fluorobenzoyl chloride. It is recommended to avoid release to the environment and ensure adequate ventilation during handling . It is also advised to wear protective equipment such as gloves, goggles, and protective clothing to avoid skin contact .
properties
IUPAC Name |
2,4-dichloro-3-cyano-5-fluorobenzoyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8HCl3FNO/c9-6-3(8(11)14)1-5(12)7(10)4(6)2-13/h1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BEQRAINSLWDPAZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(C(=C1F)Cl)C#N)Cl)C(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8HCl3FNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10558688 | |
Record name | 2,4-Dichloro-3-cyano-5-fluorobenzoyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10558688 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
252.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
117528-59-3 | |
Record name | 2,4-Dichloro-3-cyano-5-fluorobenzoyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10558688 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,4-Dichloro-3-cyano-5-fluorobenzoyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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